Cas no 2408962-03-6 (2-{(tert-butoxy)carbonylamino}-3-hydroxyhexanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-hydroxyhexanoic acid
• CAS No: 2408962-03-6
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• CID: 5923372
• PubChem ID: 19824212
• Update Time: 2025-06-14

2-{(tert-butoxy)carbonylamino}-3-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-hydroxyhexanoic acid
• 2408962-03-6
• EN300-1589519
• 2-{[(tert-butoxy)carbonyl]amino}-3-hydroxyhexanoic acid
• SCHEMBL14975930

• Inchi： 1S/C11H21NO5/c1-5-6-7(13)8(9(14)15)12-10(16)17-11(2,3)4/h7-8,13H,5-6H2,1-4H3,(H,12,16)(H,14,15)
• InChI Key： WRPGIZYCWNCCCJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(CCC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.14197277g/mol
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-hydroxyhexanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-3-hydroxyhexanoic acid (CAS No. 2408962-03-6)

2-{(tert-butoxy)carbonylamino}-3-hydroxyhexanoic acid (CAS No. 2408962-03-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, peptide synthesis, and medicinal chemistry. This compound, often referred to by its abbreviated name Boc-amino-3-hydroxyhexanoic acid, is a derivative of hexanoic acid featuring both a tert-butoxycarbonyl (Boc) protecting group and a hydroxyl functional group. Its unique structural properties make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of bioactive peptides and small-molecule therapeutics.

The growing interest in 2-{(tert-butoxy)carbonylamino}-3-hydroxyhexanoic acid is closely tied to advancements in drug discovery and bioconjugation techniques. Researchers are increasingly exploring its potential as a building block for peptide-based drugs, which are gaining traction due to their high specificity and reduced side effects compared to traditional small-molecule drugs. With the rise of personalized medicine and targeted therapies, compounds like Boc-amino-3-hydroxyhexanoic acid are becoming indispensable tools for chemists and pharmacologists.

One of the key advantages of 2-{(tert-butoxy)carbonylamino}-3-hydroxyhexanoic acid lies in its versatility. The Boc group serves as a protective moiety for the amino functionality, enabling selective reactions at other sites of the molecule. This is particularly useful in solid-phase peptide synthesis (SPPS), a widely used method for constructing peptides with high precision. Additionally, the presence of the hydroxyl group allows for further functionalization, making it a flexible intermediate for designing novel compounds with tailored properties.

In recent years, the demand for 2-{(tert-butoxy)carbonylamino}-3-hydroxyhexanoic acid has surged due to its applications in proteomics and chemical biology. Scientists are leveraging its structural features to develop enzyme inhibitors, receptor modulators, and biomarkers. The compound’s compatibility with modern high-throughput screening (HTS) platforms further enhances its utility in drug discovery pipelines. As the pharmaceutical industry shifts toward more sustainable and efficient synthetic routes, Boc-amino-3-hydroxyhexanoic acid is poised to play a pivotal role.

Another area where 2-{(tert-butoxy)carbonylamino}-3-hydroxyhexanoic acid shines is in the development of biodegradable polymers and biomaterials. Its hydroxyl and carboxyl functionalities enable it to act as a monomer for constructing polyesters and polyamides, which are increasingly used in medical devices and controlled drug delivery systems. This aligns with the global push toward green chemistry and environmentally friendly materials, making it a compound of interest for both academic and industrial researchers.

Quality and purity are critical when working with 2-{(tert-butoxy)carbonylamino}-3-hydroxyhexanoic acid, especially in pharmaceutical applications. Reputable suppliers ensure that the compound meets stringent analytical standards, such as HPLC and NMR validation, to guarantee consistency and performance. Researchers often inquire about the storage conditions and shelf life of this compound, as improper handling can lead to degradation of the Boc group or other functional moieties.

Looking ahead, the potential of 2-{(tert-butoxy)carbonylamino}-3-hydroxyhexanoic acid is vast. Its role in next-generation therapeutics, material science, and biotechnology is expected to expand as new synthetic methodologies and applications emerge. For those interested in exploring its capabilities, it is essential to stay updated on the latest scientific literature and patent filings, which frequently highlight innovative uses for this versatile compound.